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Compound of Interest

Compound Name: Hexachloroethane-13C

Cat. No.: B1340454 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the isotopic purity of Hexachloroethane-

¹³C₂, a critical parameter for its application in various scientific disciplines, including metabolic

tracing, quantitative analysis, and as an internal standard in mass spectrometry-based

research.

Introduction to Isotopic Purity
In the context of isotopically labeled compounds, "isotopic purity" or "isotopic enrichment"

refers to the percentage of a specific isotope at a particular atomic position within a molecule.

For Hexachloroethane-¹³C₂, this specifies the proportion of molecules that contain two ¹³C

atoms. High isotopic purity is crucial for the accuracy and sensitivity of experiments that rely on

distinguishing the labeled compound from its naturally occurring unlabeled counterpart.

Determination of Isotopic Purity: Experimental
Protocols
The determination of the isotopic purity of Hexachloroethane-¹³C₂ is primarily achieved through

two powerful analytical techniques: Mass Spectrometry (MS) and Nuclear Magnetic Resonance

(NMR) Spectroscopy.

Mass Spectrometry
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High-resolution mass spectrometry is a cornerstone for assessing isotopic enrichment. This

technique separates ions based on their mass-to-charge ratio (m/z), allowing for the

differentiation of isotopologues.

Methodology:

Sample Preparation: A solution of Hexachloroethane-¹³C₂ is prepared in a suitable volatile

solvent.

Ionization: The sample is introduced into the mass spectrometer and ionized, typically using

techniques like electron ionization (EI) or chemical ionization (CI).

Mass Analysis: The resulting ions are separated by a mass analyzer (e.g., time-of-flight

(TOF), quadrupole, or Orbitrap).

Detection: The abundance of each ion is measured.

Data Analysis: The isotopic distribution is determined by comparing the peak intensities of

the ¹³C₂-labeled molecule with those of any unlabeled (¹²C₂) or mono-labeled (¹³C₁) species.

The natural isotopic abundance of chlorine (³⁵Cl and ³⁷Cl) must be accounted for in the

analysis to accurately determine the carbon isotopic enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹³C NMR spectroscopy is a definitive method for determining the position and extent of ¹³C

labeling.

Methodology:

Sample Preparation: The Hexachloroethane-¹³C₂ sample is dissolved in a deuterated

solvent.

Data Acquisition: A ¹³C NMR spectrum is acquired. The presence of two adjacent ¹³C atoms

will result in characteristic ¹³C-¹³C coupling, providing unambiguous evidence of the ¹³C₂

labeling.

Quantitative Analysis: The relative integrals of the signals corresponding to the ¹³C₂-labeled,

¹³C₁-labeled, and unlabeled species can be used to determine the isotopic purity. Due to the
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low natural abundance of ¹³C, the signal from the unlabeled species is often below the

detection limit in highly enriched samples.

Quantitative Data on Isotopic Purity
The isotopic purity of commercially available Hexachloroethane-¹³C₂ is typically high. The

following table presents illustrative data for a representative batch.

Parameter Value Method of Analysis

Isotopic Enrichment of ¹³C > 99 atom % ¹³C Mass Spectrometry

¹³C₂ Species Abundance > 98% ¹³C NMR

¹³C₁ Species Abundance < 2% ¹³C NMR

¹²C₂ Species Abundance < 0.01% ¹³C NMR

Chemical Purity > 98%
Gas Chromatography-Mass

Spectrometry (GC-MS)

Note: The data presented in this table is for illustrative purposes and may not represent the

exact specifications of all available products.

Synthesis of Hexachloroethane-¹³C₂
The synthesis of Hexachloroethane-¹³C₂ involves the introduction of two ¹³C atoms into the

molecular backbone. A common strategy is to start from a simple, commercially available ¹³C-

labeled precursor.

A plausible synthetic route starts with ¹³C-labeled tetrachloroethylene (C₂Cl₄), which can be

synthesized from smaller ¹³C-labeled building blocks. The ¹³C₂-tetrachloroethylene is then

subjected to exhaustive chlorination to yield Hexachloroethane-¹³C₂.

Signaling Pathways and Experimental Workflows
Synthesis Workflow for Hexachloroethane-¹³C₂
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Caption: A logical workflow for the synthesis of Hexachloroethane-¹³C₂.

Analytical Workflow for Isotopic Purity Determination
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Caption: Workflow for determining the isotopic purity of Hexachloroethane-¹³C₂.
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To cite this document: BenchChem. [Isotopic Purity of Hexachloroethane-¹³C₂: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1340454#isotopic-purity-of-hexachloroethane-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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